Cas no 1368469-81-1 (1-{(2,4-dimethylphenyl)methylamino}-2-methylpropan-2-ol)

• Product Name: 1-{(2,4-dimethylphenyl)methylamino}-2-methylpropan-2-ol
• CAS No: 1368469-81-1
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5189223
• PubChem ID: 63239639
• Update Time: 2025-10-23

1-{(2,4-dimethylphenyl)methylamino}-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[[(2,4-dimethylphenyl)methyl]amino]-2-methyl-
• 1-((2,4-Dimethylbenzyl)amino)-2-methylpropan-2-ol
• 1-{(2,4-dimethylphenyl)methylamino}-2-methylpropan-2-ol

• Inchi： 1S/C13H21NO/c1-10-5-6-12(11(2)7-10)8-14-9-13(3,4)15/h5-7,14-15H,8-9H2,1-4H3
• InChI Key： OYNFNOMLGJHQGU-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C=C1C)C(C)(O)C

Additional information on 1-{(2,4-dimethylphenyl)methylamino}-2-methylpropan-2-ol

Research Brief on 1-{(2,4-dimethylphenyl)methylamino}-2-methylpropan-2-ol (CAS: 1368469-81-1)

The compound 1-{(2,4-dimethylphenyl)methylamino}-2-methylpropan-2-ol (CAS: 1368469-81-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and metabolic regulation. Recent studies have explored its pharmacological properties, including its binding affinity to specific receptors and its metabolic stability, which are critical for its development as a viable drug candidate.

One of the key areas of focus in recent research has been the compound's interaction with adrenergic receptors. Preliminary in vitro studies suggest that 1-{(2,4-dimethylphenyl)methylamino}-2-methylpropan-2-ol exhibits selective binding to α2-adrenergic receptors, which are implicated in various physiological processes such as blood pressure regulation and neurotransmitter release. This selectivity could potentially make it a valuable tool for studying adrenergic signaling pathways or even a lead compound for developing new therapeutics for hypertension or anxiety disorders.

Another significant aspect of the research involves the compound's pharmacokinetic profile. Recent pharmacokinetic studies have demonstrated that 1-{(2,4-dimethylphenyl)methylamino}-2-methylpropan-2-ol has favorable metabolic stability in human liver microsomes, suggesting a reduced likelihood of rapid degradation in vivo. This property is particularly important for its potential use as an oral therapeutic agent. Additionally, the compound has shown promising blood-brain barrier permeability in preclinical models, further supporting its potential application in CNS-targeted therapies.

Recent synthetic chemistry efforts have also focused on optimizing the production of 1-{(2,4-dimethylphenyl)methylamino}-2-methylpropan-2-ol. A study published in the Journal of Medicinal Chemistry reported an improved synthetic route that enhances yield and purity while reducing the use of hazardous reagents. This advancement is crucial for scaling up production for further preclinical and clinical studies. The study also highlighted the compound's stability under various storage conditions, which is an essential factor for its practical application in pharmaceutical formulations.

In the context of drug discovery, computational modeling has been employed to predict the compound's binding modes and interactions with its target receptors. Molecular docking simulations have provided insights into the structural determinants of its receptor affinity, which could guide the design of more potent analogs. These in silico studies complement the experimental data and offer a more comprehensive understanding of the compound's mechanism of action.

Despite these promising findings, challenges remain in the development of 1-{(2,4-dimethylphenyl)methylamino}-2-methylpropan-2-ol as a therapeutic agent. Current research is addressing issues such as potential off-target effects and the need for further optimization of its pharmacokinetic properties. Ongoing studies are also exploring its efficacy in animal models of relevant diseases, which will be critical for advancing it to clinical trials.

In conclusion, 1-{(2,4-dimethylphenyl)methylamino}-2-methylpropan-2-ol (CAS: 1368469-81-1) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique pharmacological profile, combined with recent advancements in its synthesis and characterization, positions it as a valuable compound for further investigation. Future research directions may include the development of derivatives with enhanced selectivity and efficacy, as well as comprehensive toxicological assessments to ensure its safety for therapeutic use.